![molecular formula C10H11N3 B6169057 1-cyclopropyl-1H-indazol-5-amine CAS No. 939755-99-4](/img/no-structure.png)
1-cyclopropyl-1H-indazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-cyclopropyl-1H-indazol-5-amine” is a compound that belongs to the class of indazole derivatives . It is a heterocyclic compound that contains a cyclopropyl group attached to the 1-position of an indazole ring . The indazole ring is a bicyclic structure consisting of a benzene ring fused to a pyrazole ring .
Synthesis Analysis
The synthesis of indazole derivatives, including “this compound”, often involves transition metal-catalyzed reactions, reductive cyclization reactions, and the formation of C–N and N–N bonds . For instance, a Cu (OAc)2-catalyzed reaction has been described for the synthesis of 1H-indazoles .Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclopropyl group attached to the 1-position of an indazole ring . The indazole ring is a bicyclic structure consisting of a benzene ring fused to a pyrazole ring .Chemical Reactions Analysis
Indazole derivatives, including “this compound”, can undergo various chemical reactions. These include transition metal-catalyzed reactions, reductive cyclization reactions, and the formation of C–N and N–N bonds .Safety and Hazards
The safety data sheet for a similar compound, “1-Methyl-1H-indazol-5-amine”, indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . It is advised to avoid breathing the dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area .
Future Directions
The future directions for “1-cyclopropyl-1H-indazol-5-amine” and other indazole derivatives could involve further exploration of their broad range of biological activities and the development of new drugs . There is a great importance of heterocyclic ring-containing drugs in treating infectious diseases , and thus, these compounds could play a significant role in overcoming public health problems due to antimicrobial resistance .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-1H-indazol-5-amine involves the reaction of cyclopropyl hydrazine with 2-bromoacetophenone followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Cyclopropyl hydrazine", "2-bromoacetophenone", "Sodium hydride", "Dimethylformamide (DMF)", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-bromoacetophenone (1.0 equiv) and sodium hydride (1.2 equiv) in dry DMF and stir for 30 minutes at room temperature.", "Step 2: Add cyclopropyl hydrazine (1.0 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Quench the reaction with water and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent to obtain 1-cyclopropyl-1H-indazol-5-amine as a white solid." ] } | |
CAS RN |
939755-99-4 |
Molecular Formula |
C10H11N3 |
Molecular Weight |
173.21 g/mol |
IUPAC Name |
1-cyclopropylindazol-5-amine |
InChI |
InChI=1S/C10H11N3/c11-8-1-4-10-7(5-8)6-12-13(10)9-2-3-9/h1,4-6,9H,2-3,11H2 |
InChI Key |
BOVRXCNSBJYYDF-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1N2C3=C(C=C(C=C3)N)C=N2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.